Wines are usually evaluated by wine experts and enthusiasts who give numeric ratings as well as text reviews. While most wine classification studies have been based on conventional statistical models using numeric variables, there has been very limited work on implementing neural network models using wine reviews. In this paper, we apply neural network models (CNN, BiLSTM, and BERT) to extract useful information from wine reviews and classify wines according to different rating classes. Using a large collection of wine reviews from Wine Spectator, the study shows that BERT, a neural network framework recently developed by Google, has the best performance. In the two-class classification (90–100 and 80–89), BERT achieves an accuracy of 89.12%, followed by BiLSTM (88.69%) and CNN (88.02%). In the four-class classification (95–100, 90–94, 85–89, and 80–84), BERT yields an 81.57% accuracy, while the other two produce an 80% accuracy. The neural network models in the paper are independent of domain knowledge and thus can be easily extended to other kinds of text analysis. Expanding the limited work on wine text review classification studies, these models are up-to-date and provide valuable additions to wine data analysis. (JEL Classifications: C45, C88, D83)

This study provides a perspective on the market performance of divestitures in the global brewing industry. In 2018, the five largest players accounted for 60% of the global beer volume. We analyze to what extent the capital market values divestitures in an industry where players usually seek efficiency gains and growth through mergers and acquisitions. Based on a sample of 61 divestiture intent announcements in the period from 1999–2018, this study shows that publicly listed brewing groups experience significant positive abnormal returns of about 1.4%. We measure the influential effect of success determinants concerning the underlying industry, the divested business, the divestiture structure, and the divestor itself. (JEL Classifications: G14, G34, L25, Q14)

As part of a classic article in this journal, Richard Quandt identified 123 wine descriptors that he deemed to be bullshit. In this paper, I examine whether wine consumers are willing to pay any more (or less) for wine if it is described by one of those “bullshit” descriptors. I use three methods to examine that. The first method involves applying a hedonic regression to a dataset of prices and expert descriptions for about 50,000 wines. The second method involves applying a matching estimator to the same dataset. The third method involves a stated-preference survey of about 500 wine consumers. The three methods suggest that for most of the descriptors Quandt deemed to be bullshit, most consumers’ marginal willingness to pay for a descriptor is zero or near-zero. Yet, for some of the descriptors, some consumers do seem to have a non-zero marginal willingness to pay, perhaps because the descriptors shape a consumer's subjective experience or because they signal objective aspects of wine. (JEL Classifications: D12, D83, L66)

This paper proposes an approach to determine efficient release prices on the Bordeaux en primeur (primary) market. The model exploits information from the secondary market to estimate efficient release prices. We apply the model to a representative sample of wines from the 2021 vintage. The results show that most chateaux released their wines at prices that were too high. The median overpricing is 5.2% but exceeds 30% for some wines. This situation may be partially attributed to excessively uniform pricing caused by the tendency of chateaux with similar status to release their wines at similar price levels.

This article provides an empirical case study of the impacts of the COVID-19 pandemic on global beverage markets, particularly the wine sector. Both international trade and domestic sales have been adversely affected by temporary shifts away from on-premise sales by social distancing measures and self-isolation that led to the closure of restaurants, bars, and clubs, plus declines in international travel and tourism. Partly offsetting this has been a boost to off-premise and direct e-commerce sales. We first estimate those impacts in 2020 and their expected partial recovery in 2021 using a new model of global beverage markets. Further recent disruption to the global wine trade has been the imposition by China in late 2020 of prohibitive tariffs on its imports of bottled wine from Australia. Its diversionary and trade-reducing effects are compared with those due to COVID-19. (JEL Classifications: C63, D12, F14, F17, Q17)

In Vino Veritas assembles 36 pieces, dating from 1833 through 2019 by 34 writers, many of whom are English, including Michael Broadbent, Hugh Johnson, and Steven Spurrier. The latter two, along with Simon McMurtrie, founded the Académie du Vin Library, the publisher of this volume. A brief introduction by Hugh Johnson highlighting the origins of wine writing is followed by 10 chapters, each covering a single theme and each containing 3 to 5 stories covering 2 to 11 pages.

Think of Goode’s fifth book as an assortment of short one-sided conversations on various wine-related topics. As such, this small volume, measuring 4 by 6 inches (10 by 15 cms) and containing fewer than 50,000 words, is a radical departure from his four previous books, and therein lies the challenge for those accustomed to the good doctor’s more focused and structured writing. His intended audience is “a broad spectrum of readers, including interested consumers and those in the wine trade” (p. xi). He states that the first half is for the wine drinker and the rest is for the industry. But it is not until the last paragraph that Goode presents his reason for this free-flowing offering: “It’s enough to say that wine is worthwhile, complex, and repays attention. It is special. We need to cling to the cultural richness that has its origin in a time and place, and celebrate this fabulous gift. That’s why I wrote this book” (p. 228).

Much literature shows that the ratings assigned by wine judges are uncertain, some authors have proposed that judges be tested, and a few wine competitions do test judges. However, no literature or competition has yet proposed a test or rating for judges based on realistic competition conditions. This article uses coefficients of multiple correlation to rate each of 54 judges who assigned ratings to 2,811 wines entered in a commercial competition. Results show that there is a strong and positive correlation between the ratings assigned by most judges to most wines. However, those correlations also show that the ratings assigned by approximately 10% of judges are indistinguishable from random assignments. Using correlations to rate the raters, a program is underway to monitor those judges and variations in competition protocol that may affect their ratings. (JEL Classifications: A10, C00, C10, C12, D12)